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Compound of Interest

Compound Name: Trimethylolpropane trioleate

Cat. No.: B1311115 Get Quote

A deep dive into the performance of trimethylolpropane trioleate (TMPTO) reveals it as a

formidable contender in the hydraulic fluid market, challenging traditional mineral oils and other

synthetic alternatives. With its unique combination of high performance, environmental

friendliness, and operational efficiency, TMPTO is carving out a significant niche, particularly in

applications where biodegradability and high-temperature stability are paramount.

Trimethylolpropane trioleate, a synthetic ester, is increasingly being adopted in hydraulic

systems across various industries. This comparison guide offers an objective look at its

performance characteristics against established hydraulic fluids, supported by experimental

data. The following sections will delve into a quantitative comparison, detail the experimental

protocols used for evaluation, and provide visual representations of key chemical pathways

and workflows.

Quantitative Performance Comparison
The efficacy of a hydraulic fluid is measured by a range of physical and chemical properties.

The following tables summarize the performance of trimethylolpropane trioleate in

comparison to a typical mineral oil and a polyalphaolefin (PAO)-based hydraulic fluid.

Table 1: Physical and Thermal Properties
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Property
Trimethylolpro
pane Trioleate
(TMPTO)

Mineral Oil
(ISO 46)

Polyalphaolefi
n (PAO ISO 46)

Test Method

Kinematic

Viscosity @ 40°C

(cSt)

46 - 55 44 - 48 45 - 47 ASTM D445

Kinematic

Viscosity @

100°C (cSt)

9 - 10.5 6.5 - 7.0 7.5 - 8.5 ASTM D445

Viscosity Index ≥ 180 95 - 105 130 - 140 ASTM D2270

Pour Point (°C) ≤ -35 -15 to -30 ≤ -50 ASTM D97

Flash Point (°C) ≥ 290 ~220 ~240 ASTM D92

Table 2: Performance Characteristics

Performance
Metric

Trimethylolpro
pane Trioleate
(TMPTO)

Mineral Oil
Polyalphaolefi
n (PAO)

Test Method

Oxidation

Stability (Hours

to 2.0 AN)

> 2000 ~500 - 1000 > 3000 ASTM D943

Wear Scar

Diameter (mm)
~0.35 ~0.45 ~0.40 ASTM D4172

Hydrolytic

Stability
Excellent Good Excellent ASTM D2619

Biodegradability

(%)
> 90 < 30 < 20 OECD 301B
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To ensure a standardized and objective comparison, the performance data cited above is

derived from established testing protocols. The following are detailed methodologies for the key

experiments.

ASTM D943: Oxidation Stability of Inhibited Mineral Oils
This test method is a widely accepted procedure for assessing the oxidation stability of

lubricating oils.

Apparatus: The setup consists of a test tube containing the oil sample, water, and a catalyst

coil made of copper and iron. An oxygen delivery tube is inserted into the mixture. The entire

assembly is placed in a high-temperature liquid bath.

Procedure:

A 300 mL sample of the test oil is mixed with 60 mL of distilled water.

The iron-copper catalyst coil is added to the oil-water mixture.

The test tube is placed in a bath maintained at 95°C.

Oxygen is bubbled through the mixture at a rate of 3 L/h.

The test is run until the acid number (AN) of the oil reaches 2.0 mg KOH/g.

Measurement: The time in hours required to reach the specified acid number is recorded as

the oxidation lifetime of the fluid.

ASTM D4172: Wear Preventive Characteristics of
Lubricating Fluid (Four-Ball Method)
This test evaluates the anti-wear properties of lubricants under sliding contact.

Apparatus: A four-ball wear tester is used, which consists of three stationary steel balls held

in a cup and a fourth steel ball that rotates against them.

Procedure:
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The three stationary balls are clamped into the test cup and lubricated with the test fluid.

The fourth ball is pressed into the stationary balls with a force of 15 kgf or 40 kgf.

The top ball is rotated at 1200 rpm for 60 minutes at a temperature of 75°C.

Measurement: After the test, the wear scars on the three stationary balls are measured using

a microscope. The average diameter of the wear scars is reported. A smaller wear scar

indicates better anti-wear properties.

ASTM D2619: Hydrolytic Stability of Hydraulic Fluids
(Beverage Bottle Method)
This method assesses the fluid's resistance to chemical decomposition in the presence of

water.

Apparatus: A glass beverage bottle, a copper strip, and a rotating rack inside an oven.

Procedure:

A 75 g sample of the hydraulic fluid and 25 g of water are placed in the beverage bottle.

A polished copper strip is added to the bottle.

The bottle is capped and placed on a rotating rack inside an oven at 93°C for 48 hours.

Measurement: After the test, the change in the copper strip's appearance and weight, the

acidity of the water and oil layers, and the change in the oil's viscosity are evaluated.

"Excellent" stability indicates minimal changes in these parameters.

OECD 301B: Ready Biodegradability - CO2 Evolution
Test
This test determines the ultimate aerobic biodegradability of a substance.

Apparatus: A closed respirometer system that can measure the carbon dioxide produced.

Procedure:
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A known amount of the test substance is added to a mineral medium inoculated with

microorganisms from activated sludge.

The mixture is incubated in the dark at a constant temperature for 28 days.

The amount of CO2 evolved is measured at regular intervals.

Measurement: The percentage of biodegradation is calculated by comparing the amount of

CO2 produced with the theoretical maximum. A substance is considered "readily

biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the

28-day test.

Visualizing Chemical Processes and Workflows
Understanding the underlying chemical reactions and experimental procedures is crucial for a

comprehensive evaluation. The following diagrams, created using the DOT language, illustrate

key concepts.

Lubricant Oxidation Pathway

Hydrocarbon (Lubricant) Alkyl RadicalInitiation (Heat, Metal Catalysts) Peroxy Radical+ O2 (Propagation) Hydroperoxide+ RH (Propagation)

Alkoxy RadicalDecomposition

Hydroxyl Radical

Decomposition Aldehydes, Ketones, Acids (Sludge & Varnish)

Click to download full resolution via product page

Caption: A simplified representation of the free-radical chain reaction that leads to lubricant

oxidation and the formation of harmful byproducts.

Ester Hydrolysis (Acid-Catalyzed)

Trimethylolpropane Trioleate (Ester) Protonated Ester+ H+ (from acid catalyst) Tetrahedral Intermediate+ H2O

Carboxylic Acid
- H+

Alcohol (Trimethylolpropane)
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Click to download full resolution via product page

Caption: The chemical pathway for the acid-catalyzed hydrolysis of an ester, a key reaction in

understanding the hydrolytic stability of TMPTO.
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Four-Ball Wear Test (ASTM D4172) Workflow

Preparation

Testing

Analysis

Clean Steel Balls

Assemble Test Cup with 3 Stationary Balls

Add Test Lubricant

Apply Load (15 or 40 kgf)

Rotate Top Ball (1200 rpm, 75°C, 60 min)

Disassemble Apparatus

Measure Wear Scars on 3 Stationary Balls

Calculate Average Wear Scar Diameter

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps involved in the ASTM D4172 Four-Ball

Wear Test.

To cite this document: BenchChem. [Performance Showdown: Trimethylolpropane Trioleate
in High-Stakes Hydraulic Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311115#performance-evaluation-of-
trimethylolpropane-trioleate-in-hydraulic-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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